Cas no 125192-28-1 (Ethanone,1-(4-isocyanophenyl)-)

• Product Name: Ethanone,1-(4-isocyanophenyl)-
• CAS No: 125192-28-1
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 103606
• PubChem ID: 449777
• Update Time: 2025-08-02

Ethanone,1-(4-isocyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-isocyanophenyl)-
• 1-(4-Isocyanophenyl)ethanone
• 4-ISOCYANOACETOPHENONE
• Ethanone, 1-(4-isocyanophenyl)- (9CI)
• 1-(4-isocyano-phenyl)-ethanone
• 1-(4-Isocyan-phenyl)-aethanon
• 4-acetylbenzeneisonitrile
• 4-Acetyl-phenylisocyanid
• AC1L9NKL
• CHEMBL74929
• 1-ACETYL-4-ISOCYANOBENZENE
• FS-6374
• SCHEMBL838030
• EN300-6496981
• AKOS006293683
• DTXSID40332312
• 125192-28-1

• MDL： MFCD04117578
• Inchi： 1S/C9H7NO/c1-7(11)8-3-5-9(10-2)6-4-8/h3-6H,1H3
• InChI Key： HFXQIIKTWJEFDJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)[N+]#[C-]

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.4Ų

Experimental Properties

• PSA: 21.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,1-(4-isocyanophenyl)-

Comprehensive Analysis of Ethanone,1-(4-isocyanophenyl)- (CAS No. 125192-28-1): Properties, Applications, and Industry Trends

The chemical compound Ethanone,1-(4-isocyanophenyl)- (CAS No. 125192-28-1) is a specialized organic intermediate with growing relevance in pharmaceutical and material science research. Characterized by its isocyanophenyl functional group, this compound has garnered attention for its unique reactivity profile, making it valuable for synthesizing advanced polymers, agrochemicals, and bioactive molecules. Its molecular structure combines an acetyl group (ethanone) with an aromatic isocyanate, enabling diverse chemical modifications.

Recent studies highlight the compound's role in developing high-performance coatings and adhesives, addressing sustainability demands in industries like automotive and aerospace. Researchers are exploring its potential in click chemistry applications, where its isocyanate moiety facilitates rapid, selective reactions—a trend aligned with the global push for greener synthetic methodologies. The compound’s thermal stability and compatibility with UV-curable systems further enhance its industrial appeal.

From an analytical perspective, 125192-28-1 requires precise handling due to its sensitivity to moisture. Advanced techniques like HPLC and FTIR spectroscopy are commonly employed for purity verification. Innovations in microencapsulation have improved its storage stability, a solution frequently searched by formulation chemists optimizing shelf life. Regulatory compliance remains a key focus, with manufacturers adhering to REACH and GMP standards to ensure safety.

Market trends indicate rising demand for Ethanone,1-(4-isocyanophenyl)- in electronic materials, particularly for flexible displays and printed circuits. Its derivatives show promise in organic photovoltaics, coinciding with increased investments in renewable energy technologies. Patent filings reveal novel applications in drug delivery systems, where its degradable linkages enable controlled release mechanisms—an area gaining traction in precision medicine discussions.

Environmental considerations drive research into biobased alternatives to traditional isocyanate chemistry. While 125192-28-1 remains irreplaceable in certain high-value applications, efforts to reduce its carbon footprint through catalytic recycling processes reflect broader industry shifts toward circular economy principles. These developments respond to frequent queries about eco-friendly chemical synthesis in academic and industrial forums.

For quality assurance, suppliers emphasize batch-to-batch consistency through rigorous GC-MS analysis. The compound’s structure-activity relationships are actively studied via computational modeling, a technique increasingly integrated with AI-driven molecular design platforms. Such interdisciplinary approaches address common search themes like accelerated materials discovery and cost-effective scaling of specialty chemicals.

In conclusion, Ethanone,1-(4-isocyanophenyl)- exemplifies how niche intermediates can enable transformative technologies. Its evolving applications—from smart packaging to bioconjugation—underscore the importance of tailored molecular architectures in solving modern material challenges. Ongoing research will likely expand its utility while addressing sustainability imperatives central to contemporary chemical innovation.